Cas no 529-89-5 (2,4-Dihydroxy-3-quinolinecarboxaldehyde)

2,4-Dihydroxy-3-quinolinecarboxaldehyde structure
529-89-5 structure
Product Name:2,4-Dihydroxy-3-quinolinecarboxaldehyde
CAS No:529-89-5
MF:C10H7NO3
MW:189.167482614517
CID:38051
PubChem ID:135408807
Update Time:2025-04-18

2,4-Dihydroxy-3-quinolinecarboxaldehyde Chemical and Physical Properties

Names and Identifiers

    • 2,4-Dihydroxy-3-quinolinecarboxaldehyde
    • 2,4-Dihydroxy-3-formylquinoline
    • 3-Quinolinecarboxaldehyde (9CI), 1,2-dihydro-4-hydroxy-2-oxo-
    • . Nordictamnal2,4-Dihydroxy-3-quinolinecarboxaldehyde3-Formyl-2,4-dihydroxyquinoline
    • 2,4-Dihydroxy-chinolin-3-carbaldehyd
    • 2,4-dihydroxy-quinoline-3-carbaldehyde
    • 3-FORMYL-2,4-DIHYDROXYQUINOLINE
    • 3-Quinolinecarboxaldehyde, 2, 4-dihydroxy-
    • NORDICTAMNAL
    • NSC16027
    • 2, 4-Dihydroxy-3-quinolinecarboxaldehyde
    • APVGWZCNIAHMDT-UHFFFAOYSA-N
    • AKOS006228524
    • 2,4-dihydroxyquinoline-3-carbaldehyde
    • SB67959
    • 2,4-Dihydroxy-3-quinolinecarbaldehyde
    • 3-Quinolinecarboxaldehyde,4-dihydroxy-
    • SCHEMBL8083606
    • 4-hydroxy-2-oxo-1,2-dihydroquinoline-3-carbaldehyde
    • NSC-16027
    • 3-Quinolinecarboxaldehyde (9CI),2-dihydro-4-hydroxy-2-oxo-
    • SCHEMBL13716108
    • SCHEMBL2943656
    • DTXSID20967368
    • 529-89-5
    • 3-Quinolinecarboxaldehyde , 1, 2-dihydro-4-hydroxy-2-oxo-
    • 4-hydroxy-2-oxo-1H-quinoline-3-carbaldehyde
    • 3-Formyl-2, 4-dihydroxyquinoline
    • FT-0610115
    • 4-hydroxy-2-keto-1H-quinoline-3-carbaldehyde
    • 3-formyl-4-hydroxy-2(1H)-quinolinone
    • NSC 16027
    • Inchi: 1S/C10H7NO3/c12-5-7-9(13)6-3-1-2-4-8(6)11-10(7)14/h1-5H,(H2,11,13,14)
    • InChI Key: APVGWZCNIAHMDT-UHFFFAOYSA-N
    • SMILES: OC1=C(C=O)C(NC2C=CC=CC=21)=O

Computed Properties

  • Exact Mass: 189.04261
  • Monoisotopic Mass: 189.042593
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 309
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 66.4

Experimental Properties

  • Density: 1.531
  • Boiling Point: 433.1°Cat760mmHg
  • Flash Point: 215.7°C
  • Refractive Index: 1.74
  • PSA: 70.42
  • LogP: 1.04620

2,4-Dihydroxy-3-quinolinecarboxaldehyde Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM146201-1g
2,4-dihydroxyquinoline-3-carbaldehyde
529-89-5 97%
1g
$421 2021-08-05
Chemenu
CM146201-5g
2,4-dihydroxyquinoline-3-carbaldehyde
529-89-5 97%
5g
$1169 2021-08-05
Chemenu
CM146201-10g
2,4-dihydroxyquinoline-3-carbaldehyde
529-89-5 97%
10g
$1636 2021-08-05
Chemenu
CM146201-1g
2,4-dihydroxyquinoline-3-carbaldehyde
529-89-5 97%
1g
$438 2024-07-15
Crysdot LLC
CD11110070-1g
2,4-Dihydroxyquinoline-3-carbaldehyde
529-89-5 97%
1g
$446 2024-07-17
Crysdot LLC
CD11110070-5g
2,4-Dihydroxyquinoline-3-carbaldehyde
529-89-5 97%
5g
$1240 2024-07-17
Crysdot LLC
CD11110070-10g
2,4-Dihydroxyquinoline-3-carbaldehyde
529-89-5 97%
10g
$1736 2024-07-17
Recommended suppliers
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd